![molecular formula C21H34ClNO3 B5347847 ethyl 1-[4-(3-isopropylphenoxy)butyl]-4-piperidinecarboxylate hydrochloride](/img/structure/B5347847.png)
ethyl 1-[4-(3-isopropylphenoxy)butyl]-4-piperidinecarboxylate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-[4-(3-isopropylphenoxy)butyl]-4-piperidinecarboxylate hydrochloride, also known as JNJ-5207852, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a selective antagonist of the histamine H3 receptor, which plays a crucial role in regulating the release of neurotransmitters such as dopamine, acetylcholine, and histamine in the brain.
Mechanism of Action
Ethyl 1-[4-(3-isopropylphenoxy)butyl]-4-piperidinecarboxylate hydrochloride acts as a selective antagonist of the histamine H3 receptor, which is predominantly expressed in the central nervous system. The H3 receptor plays a crucial role in regulating the release of neurotransmitters such as dopamine, acetylcholine, and histamine in the brain. By blocking the H3 receptor, this compound increases the release of these neurotransmitters, leading to improved cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in animal models. It increases the release of dopamine, acetylcholine, and histamine in the brain, which are all important neurotransmitters involved in cognitive function and memory. Moreover, this compound has been found to increase the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain.
Advantages and Limitations for Lab Experiments
One of the major advantages of ethyl 1-[4-(3-isopropylphenoxy)butyl]-4-piperidinecarboxylate hydrochloride is its selectivity for the histamine H3 receptor, which reduces the risk of off-target effects. Moreover, this compound has been found to have a good safety profile in animal models, with no significant adverse effects reported. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the research on ethyl 1-[4-(3-isopropylphenoxy)butyl]-4-piperidinecarboxylate hydrochloride. One area of interest is its potential therapeutic applications in other neurological and psychiatric disorders such as depression and anxiety. Moreover, there is a need for further studies to investigate the optimal dosage and administration of this compound in humans. Additionally, there is a need for the development of more efficient synthesis methods to improve the yield and purity of this compound. Finally, there is a need for the development of novel analogs of this compound with improved pharmacological properties.
Synthesis Methods
Ethyl 1-[4-(3-isopropylphenoxy)butyl]-4-piperidinecarboxylate hydrochloride can be synthesized using a multistep process that involves the reaction of 4-(3-isopropylphenoxy)butylamine with ethyl 4-piperidinecarboxylate hydrochloride. The reaction is carried out in the presence of a suitable base such as sodium hydroxide, and the resulting product is purified using column chromatography. The final compound is obtained in the form of a white crystalline powder with a melting point of 214-216°C.
Scientific Research Applications
Ethyl 1-[4-(3-isopropylphenoxy)butyl]-4-piperidinecarboxylate hydrochloride has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). It has been shown to improve cognitive function, memory, and attention in animal models of these disorders. Moreover, this compound has been found to enhance the efficacy of other drugs used in the treatment of these disorders, such as antipsychotics and cholinesterase inhibitors.
properties
IUPAC Name |
ethyl 1-[4-(3-propan-2-ylphenoxy)butyl]piperidine-4-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H33NO3.ClH/c1-4-24-21(23)18-10-13-22(14-11-18)12-5-6-15-25-20-9-7-8-19(16-20)17(2)3;/h7-9,16-18H,4-6,10-15H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJNXOWMQGZZIPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)CCCCOC2=CC=CC(=C2)C(C)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H34ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.